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Compound of Interest

Compound Name: LIMKi3

Cat. No.: B608576 Get Quote

For researchers, scientists, and drug development professionals working with the potent LIM

kinase inhibitor, LIMKi3, a comprehensive understanding of safety and handling procedures is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe and effective use of this compound in a

laboratory setting.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of LIMKi3 is the foundation of

safe handling. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Weight 431.29 g/mol

Formula C₁₇H₁₄Cl₂F₂N₄OS

Appearance Beige powder

Purity ≥98% (HPLC)

Solubility Soluble in DMSO to 100 mM

CAS Number 1338247-35-0
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Due to its potent biological activity, appropriate personal protective equipment must be worn at

all times when handling LIMKi3. The following table outlines the recommended PPE.

PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile

gloves. Double gloving is

recommended.

Eye Protection Safety Glasses or Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Laboratory Coat
A buttoned, knee-length

laboratory coat.

Respiratory Protection Respirator

A NIOSH-approved respirator

may be necessary if handling

large quantities or if there is a

risk of aerosolization. Consult

your institution's safety officer.

Experimental Protocols: Safe Handling and Disposal
Adherence to strict procedural guidelines is critical to minimize exposure and ensure a safe

laboratory environment.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store LIMKi3 at +4°C in a tightly sealed container.

Keep in a designated, well-ventilated, and secure area away from incompatible materials.

Preparation of Stock Solutions
All handling of the solid compound and preparation of solutions should be performed in a

certified chemical fume hood.
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To prepare a stock solution, use a calibrated balance to weigh the desired amount of LIMKi3
powder.

Slowly add the desired volume of DMSO to the powder to achieve the target concentration.

For example, to prepare a 10 mM stock solution, dissolve 4.31 mg of LIMKi3 in 1 mL of

DMSO.

Ensure the solution is fully dissolved before use. Gentle vortexing may be applied.

Working with LIMKi3 in Experiments
Always wear the appropriate PPE as outlined in the table above.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

After handling, wash hands thoroughly with soap and water.

Decontaminate all work surfaces with an appropriate cleaning agent (e.g., 70% ethanol) after

each use.

Disposal Plan
Solid Waste: Unused LIMKi3 powder and any materials grossly contaminated with the solid

(e.g., weigh boats, spatulas) should be collected in a designated, sealed hazardous waste

container.

Liquid Waste: Solutions containing LIMKi3 and contaminated consumables (e.g., pipette

tips, tubes) should be collected in a separate, clearly labeled hazardous waste container for

liquid chemical waste.

Disposal Method: All LIMKi3 waste must be disposed of as hazardous chemical waste

through your institution's environmental health and safety (EHS) office. Do not dispose of

LIMKi3 down the drain or in the regular trash.
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The following diagram illustrates the logical workflow for the safe handling of LIMKi3, from

receipt to disposal.

Receive & Inspect Store at +4°C

Weigh in Fume Hood

Dissolve in DMSO

Perform Experiment Decontaminate Work Area

Collect Solid Waste

Collect Liquid Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of LIMKi3.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
LIMKi3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608576#personal-protective-equipment-for-handling-
limki3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b608576?utm_src=pdf-body
https://www.benchchem.com/product/b608576?utm_src=pdf-body-img
https://www.benchchem.com/product/b608576?utm_src=pdf-body
https://www.benchchem.com/product/b608576#personal-protective-equipment-for-handling-limki3
https://www.benchchem.com/product/b608576#personal-protective-equipment-for-handling-limki3
https://www.benchchem.com/product/b608576#personal-protective-equipment-for-handling-limki3
https://www.benchchem.com/product/b608576#personal-protective-equipment-for-handling-limki3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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